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Compound of Interest

Compound Name: O-(4-Nitrophenyl)hydroxylamine

Cat. No.: B1317035 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential safety and logistical information for the proper

disposal of O-(4-Nitrophenyl)hydroxylamine, ensuring operational integrity and adherence to

safety protocols.

Key Physical and Chemical Properties
A thorough understanding of a substance's properties is the first step toward safe handling and

disposal. The following table summarizes the key quantitative data for O-(4-
Nitrophenyl)hydroxylamine.

Property Value

Molecular Formula C₆H₆N₂O₃

Molecular Weight 154.12 g/mol [1]

Appearance Solid

Purity >98%

Storage Temperature Refrigerator
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O-(4-Nitrophenyl)hydroxylamine is classified as a hazardous substance with the following

primary dangers:

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1]

Environmental Hazard: Toxic to aquatic life with long-lasting effects.[1]

It is imperative to wear appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection, when handling this compound.[2] Work should be

conducted in a well-ventilated area to avoid inhalation of dust or fumes.[2]

Proper Disposal Protocol
The recommended disposal procedure for O-(4-Nitrophenyl)hydroxylamine is to engage a

licensed professional waste disposal service.[2] Under no circumstances should this chemical

be disposed of down the drain or released into the environment.[2] Contaminated packaging

should be treated as hazardous waste and disposed of in the same manner as the unused

product.

The following workflow outlines the procedural steps for the safe disposal of O-(4-
Nitrophenyl)hydroxylamine from the laboratory setting.
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Preparation for Disposal

Waste Collection

Temporary Storage

Final Disposal

Start: Unwanted O-(4-Nitrophenyl)hydroxylamine

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Waste Container is
Properly Labeled and Sealed

Carefully Transfer Waste to
Designated Hazardous Waste Container

Segregate from Incompatible Materials
(e.g., Strong Oxidizing Agents)

Store in a Cool, Dry, Well-Ventilated
and Designated Hazardous Waste Area

Arrange for Pickup by a
Licensed Waste Disposal Service

Complete all Necessary
Waste Manifest Documentation

End: Proper Disposal Confirmed

Click to download full resolution via product page

Disposal Workflow for O-(4-Nitrophenyl)hydroxylamine
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Spill and Emergency Procedures
In the event of a spill, the area should be evacuated.[2] For containment, absorb the spilled

material with an inert, non-combustible material such as sand or earth. The collected material

should then be placed in a suitable container for disposal. It is crucial to prevent the spilled

chemical from entering drains or waterways.[2]

By adhering to these procedures, laboratories can ensure the safe and responsible

management of O-(4-Nitrophenyl)hydroxylamine, protecting both personnel and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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